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Compound of Interest

Compound Name: 5-Bromo-2-iodo-4-methylaniline

Cat. No.: B1450184 Get Quote

Abstract
5-Bromo-2-iodo-4-methylaniline is a highly functionalized aromatic intermediate of significant

interest to the pharmaceutical, agrochemical, and materials science sectors. Its unique

substitution pattern, featuring an amine directing group and two distinct halogens (bromine and

iodine), offers a versatile platform for complex molecular engineering. The differential reactivity

of the carbon-iodine and carbon-bromine bonds in metal-catalyzed cross-coupling reactions

allows for selective, sequential functionalization, making it a valuable building block in multi-

step syntheses. This guide provides a comprehensive overview of its chemical properties, a

plausible synthetic route, an analysis of its reactivity, and established protocols for its

application, grounded in established chemical principles and supported by relevant literature.

Introduction: The Strategic Value of Polysubstituted
Anilines
In the landscape of modern organic synthesis, the efficiency and precision of molecular

construction are paramount. Halogenated anilines serve as foundational synthons, providing

robust and predictable handles for forming new carbon-carbon and carbon-heteroatom bonds.

[1] The compound 5-Bromo-2-iodo-4-methylaniline (CAS No. 1643156-27-7) exemplifies a

class of "multi-tool" intermediates. Its structure is primed for regioselective chemistry, a critical

feature for minimizing steps in the synthesis of Active Pharmaceutical Ingredients (APIs) and

other high-value organic materials.[2] This guide aims to consolidate the known and inferred
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technical data for this compound, offering researchers and development professionals a

practical reference for its use.

Step 1: Iodination

Alternative: Nitro Reduction

4-Bromo-2-methylaniline 4-Bromo-2-iodo-6-methylaniline

 I₂ / NaHCO₃ 
 or NIS

4-Bromo-1-iodo-2-methyl-5-nitrobenzene 5-Bromo-2-iodo-4-methylaniline

 Fe / NH₄Cl 
 or SnCl₂ / HCl

Selective C-I Coupling (Milder Conditions) Subsequent C-Br Coupling (Harsher Conditions)

5-Bromo-2-iodo-4-methylaniline Suzuki or Sonogashira
(e.g., Pd(PPh₃)₄, CuI, Base) 5-Bromo-2-(R)-4-methylaniline Suzuki or Buchwald-Hartwig

(e.g., Pd₂(dba)₃, Ligand, Stronger Base) 5-(R')-2-(R)-4-methylaniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to 5-Bromo-2-iodo-4-
methylaniline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1450184#chemical-properties-of-5-bromo-2-iodo-4-
methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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